Cas no 2147819-92-7 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoacetic acid)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoacetic acid
• CAS No: 2147819-92-7
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 6273737
• PubChem ID: 165644200
• Update Time: 2025-09-27

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-oxoacetic acid
• EN300-1924672
• 2147819-92-7

• Inchi： 1S/C6H5BrN2O3/c1-9-3(2-4(7)8-9)5(10)6(11)12/h2H,1H3,(H,11,12)
• InChI Key： NTIAKMUZWNCSLU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=O)N(C)N=1

Computed Properties

• Exact Mass: 231.94835g/mol
• Monoisotopic Mass: 231.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.2Ų